Cas no 94888-58-1 (1,4-Cyclohexanedimethanol, 2-methyl-)
94888-58-1 structure
Product Name:1,4-Cyclohexanedimethanol, 2-methyl-
CAS No:94888-58-1
MF:C9H18O2
MW:158.238023281097
CID:4347986
PubChem ID:20207744
Update Time:2025-04-24
1,4-Cyclohexanedimethanol, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexanedimethanol, 2-methyl-
- SCHEMBL10774888
- 94888-58-1
- DTXSID701296346
- 2-Methyl-1,4-cyclohexanedimethanol
-
- Inchi： 1S/C9H18O2/c1-7-4-8(5-10)2-3-9(7)6-11/h7-11H,2-6H2,1H3
- InChI Key： NEBVPZVFZADQMC-UHFFFAOYSA-N
- SMILES： OCC1CCC(CO)CC1C
Computed Properties
- Exact Mass: 158.130679813g/mol
- Monoisotopic Mass: 158.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 40.5Ų
1,4-Cyclohexanedimethanol, 2-methyl- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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